Hexaoxidanium;iron(2+)
Description
Hexaoxidanium;iron(2+), more accurately termed hexaaquairon(II) ([Fe(H₂O)₆]²⁺), is a coordination complex where an Fe²⁺ ion is surrounded by six water molecules in an octahedral geometry . This complex is commonly found in hydrated iron(II) salts like ferrous sulfate heptahydrate (FeSO₄·7H₂O), where the [Fe(H₂O)₆]²⁺ ion dissociates in aqueous solutions . The stability of Fe²⁺ in this configuration is critical in redox chemistry and biological systems, such as hemoglobin function, where Fe(II) is stabilized by ligand coordination .
Properties
Molecular Formula |
FeH18O6+8 |
|---|---|
Molecular Weight |
169.98 g/mol |
IUPAC Name |
hexaoxidanium;iron(2+) |
InChI |
InChI=1S/Fe.6H2O/h;6*1H2/q+2;;;;;;/p+6 |
InChI Key |
JFCJMVGVPNMORU-UHFFFAOYSA-T |
Canonical SMILES |
[OH3+].[OH3+].[OH3+].[OH3+].[OH3+].[OH3+].[Fe+2] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs: Hexaaqua Metal Complexes
Hexaaqua complexes share the general formula [M(H₂O)₆]ⁿ⁺, where M is a transition metal. Below is a comparison of [Fe(H₂O)₆]²⁺ with two analogs:
Key Differences :
- Redox Behavior : Fe²⁺ in [Fe(H₂O)₆]²⁺ oxidizes readily to Fe³⁺ ([Fe(H₂O)₆]³⁺) under aerobic conditions, whereas [Ni(H₂O)₆]²⁺ is more redox-stable .
- Acid-Base Reactions : [Fe(H₂O)₆]³⁺ undergoes hydrolysis to form Fe(OH)₃, while [Fe(H₂O)₆]²⁺ requires stronger oxidizing agents to precipitate .
Functional Analogs: Iron Oxides and Sulfates
Hexaaquairon(II) is functionally compared to iron oxides and sulfates due to shared industrial and environmental roles:
Magnetite (Fe₃O₄)
- Formula : Fe²⁺Fe³⁺₂O₄ .
- Properties : Mixed oxidation state oxide; ferrimagnetic, insoluble in water, high electrical conductivity.
- Applications : Magnetic storage, biomedical imaging, catalysts .
Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)
- Formula : Contains [Fe(H₂O)₆]²⁺ as the cationic species .
- Properties : Blue-green crystals, water-soluble, used in Fe²⁺ supplementation and redox titrations.
- Contrast with Magnetite : Solubility enables applications in liquid-phase chemistry, unlike magnetite’s solid-state utility .
Redox and Environmental Behavior
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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